Cas no 1040676-86-5 (N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1040676-86-5
• MF: C₂₁H₂₀ClN₃O₃
• MW: 397.854804039001
• CID: 5384353
• PubChem ID: 27371222
• Update Time: 2025-10-29

N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• F3382-0688
• N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine
• SR-01000919037
• SR-01000919037-1
• (4-((3-chloro-4-methoxyphenyl)amino)quinolin-3-yl)(morpholino)methanone
• 1040676-86-5
• HMS3479H11
• AKOS021850893

• Inchi： 1S/C21H20ClN3O3/c1-27-19-7-6-14(12-17(19)22)24-20-15-4-2-3-5-18(15)23-13-16(20)21(26)25-8-10-28-11-9-25/h2-7,12-13H,8-11H2,1H3,(H,23,24)
• InChI Key： IESGVIDAPLOBDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=CC=CC2=NC=C1C(N1CCOCC1)=O)OC

Computed Properties

• Exact Mass: 397.1193192g/mol
• Monoisotopic Mass: 397.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040676-86-5)

The compound N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040676-86-5) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This quinoline derivative is characterized by its unique combination of a morpholine carbonyl group and a chloro-methoxyphenyl substituent, which contribute to its potential pharmacological properties. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that are pivotal in targeting signaling pathways involved in various diseases.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as cancer, inflammatory diseases, and neurodegenerative disorders. The N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine structure aligns with this trend, as its morpholine and quinoline moieties are known to enhance bioavailability and target specificity. These features make it a promising candidate for further investigation in preclinical and clinical studies.

One of the most frequently searched topics in the context of quinoline-based compounds is their mechanism of action. For CAS No. 1040676-86-5, preliminary studies suggest that it may interact with specific protein kinases, modulating their activity and thereby influencing cellular processes. This mechanism is particularly relevant in the context of precision medicine, where tailored therapies are designed to address individual genetic and molecular profiles. The compound's potential to selectively inhibit kinases without affecting off-target proteins is a key area of exploration.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine. Researchers are keen to understand how modifications to its chloro-methoxyphenyl or morpholine carbonyl groups could enhance its efficacy or reduce potential side effects. Computational modeling and high-throughput screening are often employed to optimize such compounds, making them more suitable for therapeutic applications.

The synthesis of CAS No. 1040676-86-5 is another area of interest, particularly for chemists and pharmaceutical developers. The compound's complex structure requires multi-step synthetic routes, often involving Pd-catalyzed cross-coupling reactions and amidation processes. These methods are frequently discussed in forums and publications, as they highlight the challenges and innovations in modern organic synthesis.

From a commercial perspective, N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine is often listed in catalogs of specialty chemicals used for research purposes. Its availability is critical for academic and industrial labs focused on drug discovery and chemical biology. Suppliers frequently update their databases with purity grades, solubility data, and storage recommendations, which are essential for ensuring reproducible experimental results.

In summary, N-(3-chloro-4-methoxyphenyl)-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1040676-86-5) represents a fascinating example of how quinoline derivatives can be engineered to address unmet medical needs. Its kinase inhibitory potential, coupled with its optimizable SAR, positions it as a valuable tool for both basic research and therapeutic development. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense study and discussion.